2-chloro-1-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)ethanone

• IUPAC Name: 2-chloro-1-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)ethanone
• InChI: InChI=1S/C11H14ClNO/c1-7-5-10(11(14)6-12)8(2)13(7)9-3-4-9/h5,9H,3-4,6H2,1-2H3
• InChI Key: VDOWBQXUDGEQHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2CC2)C)C(=O)CCl
• Molecular Formula: C11H14ClNO
• DSSTOX Substance ID: DTXSID80366510
• Molecular Weight: 211.69 g/mol
• CAS No.: 744227-04-1

Description

2-chloro-1-(1-cyclopropyl-2,5-dimethyl-1H-pyrrol-3-yl)ethanone is a useful research compound. Its molecular formula is C11H14ClNO and its molecular weight is 211.69 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Heterocyclic Compounds

Research in synthetic chemistry has highlighted the importance of structurally unique hexasubstituted pyrazolines and similar heterocyclic compounds. These compounds serve as key intermediates in the synthesis of a wide range of other heterocyclic compounds, which are crucial in the development of pharmaceuticals and agrochemicals. The synthesis and chemistry of hexasubstituted pyrazolines, for example, have been extensively reviewed, demonstrating their versatility as synthetic intermediates (Baumstark, Vásquez, & Mctush-Camp, 2013).

Biological Activity of Heterocyclic Compounds

The biological properties of heterocyclic compounds, particularly those with antioxidant potential, have been a significant area of research. Chromones and their derivatives, for instance, have been studied for their radical scavenging activity, which is linked to potential anti-inflammatory, antidiabetic, and anticancer properties. The importance of specific structural features in chromones for their biological activity has been documented, suggesting that modifications to the chromone core could modulate these properties (Yadav, Parshad, Manchanda, & Sharma, 2014).

Applications in Material Science

In materials science, the functionalization of heterocyclic compounds has been explored for the development of new materials with desirable properties. Pyrrolidone-based surfactants, for example, have been reviewed for their unique surface-active properties, indicating their potential in enhancing the performance of various surfactant structures. This demonstrates the broad applicability of pyrrolidone derivatives in improving water solubility, compatibility, and solvency in a range of materials (Login, 1995).